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Introduction
6-carboxyfluorescein (6-FAM) azide is a fluorescent probe that has become an invaluable tool

in modern cell biology, particularly in the field of flow cytometry. As a bright, green-fluorescent

dye with excitation and emission maxima around 495 nm and 520 nm respectively, it is

compatible with standard flow cytometer configurations equipped with a 488 nm blue laser. Its

primary application in flow cytometry is through copper(I)-catalyzed alkyne-azide cycloaddition

(CuAAC), a type of "click chemistry," which allows for the highly specific and efficient labeling of

biomolecules.[1]

These application notes provide detailed protocols for the use of 6-FAM azide in key flow

cytometry applications, including cell proliferation, cell cycle analysis, and a prospective

method for apoptosis detection.

Application 1: Cell Proliferation Analysis using the
Click-iT™ EdU Assay
The most prominent application of 6-FAM azide in flow cytometry is the detection of cell

proliferation through the Click-iT™ EdU (5-ethynyl-2'-deoxyuridine) assay.[2][3] EdU, a

nucleoside analog of thymidine, is incorporated into newly synthesized DNA during the S-

phase of the cell cycle.[2][4] The alkyne group on the EdU molecule then serves as a target for
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the azide group on 6-FAM, allowing for fluorescent labeling of cells that have undergone DNA

replication.

This method offers significant advantages over the traditional BrdU (bromodeoxyuridine) assay,

as it does not require harsh DNA denaturation steps, thereby preserving cell morphology and

antigenicity for multiparametric analysis.

Experimental Workflow: EdU Cell Proliferation Assay
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Cell Culture & Labeling

Cell Preparation

Click Reaction

Analysis

1. Culture cells

2. Add EdU to culture medium
(e.g., 10 µM for 1-2 hours)

3. Harvest and wash cells

4. Fix cells
(e.g., 4% PFA for 15 min)

5. Permeabilize cells
(e.g., Saponin-based buffer)

6. Prepare Click-iT™ reaction cocktail
(CuSO4, buffer, 6-FAM azide)

7. Add cocktail to cells and incubate
(30 min, room temp, dark)

8. Wash cells

9. (Optional) Stain for other markers
(e.g., DNA content, surface antigens)

10. Analyze by flow cytometry
(Ex: 488 nm, Em: ~520 nm)

 

Cell Labeling & Preparation

Click Reaction & DNA Staining

Flow Cytometry Analysis

1. Label cells with EdU

2. Harvest and fix cells

3. Permeabilize cells

4. Perform Click reaction with 6-FAM azide

5. Wash cells

6. Treat with RNase A

7. Stain with DNA dye (e.g., Propidium Iodide)

8. Acquire data on flow cytometer

9. Gate on single cells

10. Analyze 6-FAM vs. DNA content
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Apoptosis Induction

Probe Activation

Detection

Analysis

Apoptotic Stimulus

Caspase Activation

Substrate Cleavage by Active Caspase

Alkyne-modified Caspase Substrate
(cell-permeable)

Revealed Alkyne Group

Click Reaction with 6-FAM Azide

Fixation & Permeabilization

Fluorescently Labeled Apoptotic Cell

Flow Cytometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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